Cas no 175136-35-3 (1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one)

• Product Name: 1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one
• CAS No: 175136-35-3
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• MDL: MFCD00218807
• CID: 92103
• PubChem ID: 2775656
• Update Time: 2025-04-18

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(8-Bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethanone
• 1-(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanone
• 7-Acetyl-8-Bromo-3,4-Dihydro-2H-1,5-Benzodioxepine
• 1-(7-bromo-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethanone
• 1-(8-BROMO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YL)ETHAN-1-ONE
• 2-BROMO-4,5-TRIMETHYLENEDIOXYACETOPHENONE
• 1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one
• AKOS BBS-00002856
• EN300-302641
• CCG-236111
• Ethanone,1-(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• AKOS000271293
• 7-acetyl-8-bro-mo-3,4-dihydro-2h-1,5-benzodioxepine
• F2185-0321
• 175136-35-3
• VS-13565
• Ethanone, 1-(8-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
• MFCD00218807
• FT-0605807
• W-206118
• DTXSID70379639
• STL490899
• BBL036568
• DB-030511

• MDL： MFCD00218807
• Inchi： 1S/C11H11BrO3/c1-7(13)8-5-10-11(6-9(8)12)15-4-2-3-14-10/h5-6H,2-4H2,1H3
• InChI Key： UUHAIZGEDARWJE-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C)=O)OCCCO2

Computed Properties

• Exact Mass: 269.98900
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Color/Form: powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 56 °C
• Boiling Point: 379.4±42.0 °C at 760 mmHg
• Flash Point: 183.2±27.9 °C
• Refractive Index: 1.559
• PSA: 35.53000
• LogP: 2.81300
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined

1-(8-bromo-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38